Cas no 339009-41-5 (Methyl 3-(4-Chlorobenzyl)Oxy-2-Thiophenecarboxylate)

Methyl 3-(4-Chlorobenzyl)Oxy-2-Thiophenecarboxylate is a specialized thiophene-based ester compound featuring a 4-chlorobenzyloxy substituent. Its molecular structure combines a thiophene core with a carboxylate ester and a chlorinated benzyl ether group, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the chlorobenzyl moiety enhances its reactivity in cross-coupling reactions, while the thiophene scaffold contributes to its utility in heterocyclic chemistry. This compound is characterized by its stability under standard conditions and compatibility with a range of synthetic transformations, offering versatility in the development of biologically active molecules. Its precise structure allows for targeted modifications in drug discovery and material science.

Methyl 3-(4-Chlorobenzyl)Oxy-2-Thiophenecarboxylate structure

339009-41-5 structure

Product Name:Methyl 3-(4-Chlorobenzyl)Oxy-2-Thiophenecarboxylate

CAS No:339009-41-5

MF:C₁₃H₁₁ClO₃S

MW:282.742641687393

MDL:MFCD00173481

CID:3143091

PubChem ID:2810858

Update Time:2025-06-06

Methyl 3-(4-Chlorobenzyl)Oxy-2-Thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-((4-chlorobenzyl)oxy)thiophene-2-carboxylate
- AKOS005070988
- CS-0361777
- 339009-41-5
- Methyl3-((4-chlorobenzyl)oxy)thiophene-2-carboxylate
- methyl 3-[(4-chlorophenyl)methoxy]thiophene-2-carboxylate
- HMS1663E21
- 7F-011
- MFCD00173481
- Methyl 3-[(4-chlorobenzyl)oxy]-2-thiophene carboxylate
- methyl 3-[(4-chlorobenzyl)oxy]-2-thiophenecarboxylate
- Methyl 3-(4-Chlorobenzyl)Oxy-2-Thiophenecarboxylate
- MDL： MFCD00173481
- Inchi： 1S/C13H11ClO3S/c1-16-13(15)12-11(6-7-18-12)17-8-9-2-4-10(14)5-3-9/h2-7H,8H2,1H3
- InChI Key： DUVIRIQWBNKRPB-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)COC1C=CSC=1C(=O)OC

Computed Properties

Exact Mass: 282.0117431Da
Monoisotopic Mass: 282.0117431Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 63.8Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 104-106°C
Boiling Point: 405.2±35.0 °C at 760 mmHg
Flash Point: 198.8±25.9 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-(4-Chlorobenzyl)Oxy-2-Thiophenecarboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 3-(4-Chlorobenzyl)Oxy-2-Thiophenecarboxylate Pricemore >>

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TRC	M624030-10mg	Methyl 3-[(4-Chlorobenzyl)Oxy]-2-Thiophenecarboxylate	339009-41-5		10mg	$ 50.00	2022-06-03
TRC	M624030-50mg	Methyl 3-[(4-Chlorobenzyl)Oxy]-2-Thiophenecarboxylate	339009-41-5		50mg	$ 65.00	2022-06-03
TRC	M624030-100mg	Methyl 3-[(4-Chlorobenzyl)Oxy]-2-Thiophenecarboxylate	339009-41-5		100mg	$ 80.00	2022-06-03
abcr	AB158139-1 g	Methyl 3-[(4-chlorobenzyl)oxy]-2-thiophenecarboxylate; .	339009-41-5		1g	€187.10	2023-05-08
abcr	AB158139-5 g	Methyl 3-[(4-chlorobenzyl)oxy]-2-thiophenecarboxylate; .	339009-41-5		5g	€478.80	2023-05-08
abcr	AB158139-10 g	Methyl 3-[(4-chlorobenzyl)oxy]-2-thiophenecarboxylate; .	339009-41-5		10g	€769.30	2023-05-08
abcr	AB158139-25 g	Methyl 3-[(4-chlorobenzyl)oxy]-2-thiophenecarboxylate; .	339009-41-5		25g	€1638.60	2023-05-08
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